Cas no 66566-48-1 (1,4-Benzenediamine, N-(2-methoxyethyl)-)

1,4-Benzenediamine, N-(2-methoxyethyl)- is a specialized aromatic diamine derivative featuring a methoxyethyl substituent on the nitrogen atom. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of dyes, polymers, and specialty chemicals. Its structure offers enhanced solubility in polar solvents compared to unsubstituted benzenediamines, facilitating its use in formulations requiring controlled reactivity. The methoxyethyl group also contributes to improved thermal stability and processability in polymer applications. Due to its functionalized amine groups, it serves as a versatile building block for crosslinking agents and epoxy curing systems. Proper handling is essential, as with most aromatic amines, to ensure safety.

1,4-Benzenediamine, N-(2-methoxyethyl)- structure

66566-48-1 structure

Product Name:1,4-Benzenediamine, N-(2-methoxyethyl)-

CAS No:66566-48-1

MF:C₉H₁₄N₂O

MW:166.220262050629

CID:396152

PubChem ID:3018351

Update Time:2025-06-07

1,4-Benzenediamine, N-(2-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

- 1,4-Benzenediamine, N-(2-methoxyethyl)-
- 4-N-(2-methoxyethyl)benzene-1,4-diamine
- EN300-53187
- 1-N-(2-methoxyethyl)benzene-1,4-diamine
- n1-(2-methoxyethyl)benzene-1,4-diamine
- AKOS005200686
- SCHEMBL128126
- 66566-48-1
- n-(4-aminophenyl)-n-(2-methoxyethyl)amine
- DTXSID00388517
- MFCD10695028
- Inchi： 1S/C9H14N2O/c1-12-7-6-11-9-4-2-8(10)3-5-9/h2-5,11H,6-7,10H2,1H3
- InChI Key： XCJRRZLPXALCIP-UHFFFAOYSA-N
- SMILES： O(C)CCNC1C=CC(=CC=1)N

Computed Properties

Exact Mass: 166.11072
Monoisotopic Mass: 166.110613074g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 111
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 47.3Å²

Experimental Properties

PSA: 47.28

1,4-Benzenediamine, N-(2-methoxyethyl)- Pricemore >>

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